Cas no 54300-65-1 (6-Hydroxyluteolin 7-glucoside)

6-Hydroxyluteolin 7-glucoside is a flavonoid glycoside derived from luteolin, characterized by the addition of a hydroxyl group at the 6-position and a glucoside moiety at the 7-position. This compound exhibits notable antioxidant and anti-inflammatory properties, making it valuable in pharmacological and nutraceutical research. Its glycosylation enhances solubility and bioavailability compared to its aglycone counterpart. Studies suggest potential applications in mitigating oxidative stress and modulating inflammatory pathways. The compound is often isolated from plant sources, where it contributes to their bioactive profiles. Its structural features and biological activity render it a subject of interest for further investigation in therapeutic and functional food applications.
6-Hydroxyluteolin 7-glucoside structure
6-Hydroxyluteolin 7-glucoside structure
Product Name:6-Hydroxyluteolin 7-glucoside
CAS No:54300-65-1
MF:C21H20O12
MW:464.37600
CID:1590638
PubChem ID:185766
Update Time:2025-05-24

6-Hydroxyluteolin 7-glucoside Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dihydroxyphenyl)-5,6-dihydroxy-4-oxo-4H-chromen-7-yl beta-D-glucopyranoside
    • 2-(3,4-dihydroxyphenyl)-5,6-dihydroxy-7-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
    • 6-Hydroxyluteolin 7-glucoside
    • 6-Hydroxyluteolin-7-Beta-D-glucose
    • 6-Hydroxyluteolol 7-glucoside
    • 2-(3,4-dihydroxyphenyl)-5,6-dihydroxy-7-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-4H-chromen-4-one
    • Luteolin 6-hydroxy-7-O-beta-D-glucoside
    • 5,6,7,3',4'-Pentahydroxyflavone 7-O-glucoside
    • 2-(3,4-dihydroxyphenyl)-5,6-dihydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
    • MS-28547
    • SCHEMBL6239878
    • 2-(3,4-Dihydroxyphenyl)-5,6-dihydroxy-4-oxo-4H-1-benzopyran-7-yl hexopyranoside
    • 6-Hydroxyluteolin7-glucoside
    • DTXSID60969366
    • AKOS040760239
    • CHEMBL469621
    • HY-129529
    • C17763
    • 54300-65-1
    • 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-7-(beta-D-glucopyranosyloxy)-5,6-dihydroxy-
    • PD166390
    • CS-0106428
    • DA-70309
    • 6-Hydroxyl luteolin-7-O-glucoside
    • Inchi: 1S/C21H20O12/c22-6-14-17(27)19(29)20(30)21(33-14)32-13-5-12-15(18(28)16(13)26)10(25)4-11(31-12)7-1-2-8(23)9(24)3-7/h1-5,14,17,19-24,26-30H,6H2/t14-,17-,19+,20-,21-/m1/s1
    • InChI Key: HYPKUHLLPBGDLF-IAAKTDFRSA-N
    • SMILES: O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1=C(C(=C2C(C([H])=C(C3C([H])=C([H])C(=C(C=3[H])O[H])O[H])OC2=C1[H])=O)O[H])O[H]

Computed Properties

  • Exact Mass: 464.095
  • Monoisotopic Mass: 464.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 745
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 207
  • XLogP3: 0.2

Experimental Properties

  • Color/Form: Solid
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 458.4±24.0 °C at 760 mmHg
  • Flash Point: 212.9±15.7 °C
  • Refractive Index: 1.764
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-Hydroxyluteolin 7-glucoside Pricemore >>

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6-Hydroxyluteolin 7-glucoside Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd
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(CAS:54300-65-1)6-Hydroxyluteolin7-glucoside
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Quantity:5mg/20mg/50mg
Purity:≥98%
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Hubei Cuiyuan Biotechnology Co.,Ltd
(CAS:54300-65-1)6-Hydroxyluteolin7-glucoside
CRN0437
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